TributylPhosphateGr
Description
Tributyl phosphate (TBP) is an organophosphorus compound with the chemical formula (CH3(CH2)3O)3PO . This colorless, odorless liquid finds some applications as an extractant and a plasticizer . It is an ester of phosphoric acid with n-butanol .
Synthesis Analysis
TBP is manufactured by the reaction of phosphoryl chloride with n-butanol . The reaction is as follows: POCl3 + 3 C4H9OH → PO(OC4H9)3 + 3 HCl . The production of TBP is estimated to be between 3,000 and 5,000 tonnes worldwide .
Molecular Structure Analysis
The molecular structure of TBP consists of a central phosphorus atom surrounded by four oxygen atoms, forming a tetrahedral shape . The oxygen atoms are each bonded to a butyl group (C4H9), resulting in the formula (CH3(CH2)3O)3PO . The molecular weight of TBP is 266.31 .
Chemical Reactions Analysis
TBP is chemically very stable, evidenced by its thermal stability and resistance to oxidation . The most important reactions are hydrolytic, which cleave the butyl or butoxy group and normally produce butyl alcohol together with dibutyl and monobutyl phosphate (DBP and MBP, respectively), and eventually H3PO4 .
Physical And Chemical Properties Analysis
TBP is a liquid with a density of 0.979 g/mL at 25 °C . It has a boiling point of 180-183 °C/22 mmHg and a melting point of -79 °C . The refractive index n20/D is 1.424 .
Safety And Hazards
properties
CAS RN |
126-73-5 |
|---|---|
Product Name |
TributylPhosphateGr |
Molecular Formula |
C24H48N2O4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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